![molecular formula C10H16ClN3 B2456002 N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride CAS No. 2092001-74-4](/img/structure/B2456002.png)
N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride” is a chemical compound that has been studied in the context of sonocrystallization . It was synthesized using isoniazid in acetone at 318 K .
Synthesis Analysis
The compound was synthesized through a reaction between isoniazid and acetone . The resulting solution was then cooled by applying power ultrasound to isolate the crystals .
Molecular Structure Analysis
The compound crystallizes as a monoclinic crystal system . The formation of the Schiff base was achieved upon the reaction of the primary amine group of thiosemicarbazide with the carbonyl group of acetone .
Physical And Chemical Properties Analysis
The solid-state properties of the synthesized compound were verified through PXRD, DSC, and FTIR spectroscopy . The compound has a molecular weight of 114.15 .
Scientific Research Applications
- BS-35272 exhibits promising anticancer properties. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its specific mechanisms and potential clinical applications .
- DNA methylation plays a crucial role in gene expression regulation. BS-35272 could be valuable for studying DNA methylation patterns. Researchers use it in conjunction with bisulfite sequencing techniques (such as whole-genome bisulfite sequencing, WGBS) to analyze DNA methylation at single-nucleotide resolution .
- Some studies suggest that BS-35272 may modulate neurotransmitter systems. Researchers explore its potential in treating neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Preclinical investigations have shown neuroprotective effects, but clinical trials are necessary for validation .
- BS-35272 exhibits anti-inflammatory activity by inhibiting pro-inflammatory cytokines. Researchers investigate its potential as a therapeutic agent for inflammatory conditions, including autoimmune diseases and chronic inflammation .
- In vitro studies indicate that BS-35272 possesses antibacterial and antifungal properties. Researchers explore its efficacy against various pathogens, including drug-resistant strains. It may serve as a lead compound for novel antimicrobial drug development .
- The crystal structure of BS-35272 has been studied, providing insights into its molecular arrangement. Researchers use this information for crystal engineering, drug formulation, and optimization of physicochemical properties .
Anticancer Potential
Epigenetic Research
Neurological Disorders
Anti-Inflammatory Properties
Antibacterial and Antifungal Effects
Crystal Engineering and Solid-State Chemistry
Future Directions
properties
IUPAC Name |
N-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-imine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3.ClH/c1-7(2)11-10-8-5-3-4-6-9(8)12-13-10;/h3-6H2,1-2H3,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHUIHUYGPBWOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NC1=NNC2=C1CCCC2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.